Cas no 2228480-48-4 (1-(1-methyl-1H-pyrazol-3-yl)cyclopropylmethanol)

• Product Name: 1-(1-methyl-1H-pyrazol-3-yl)cyclopropylmethanol
• CAS No: 2228480-48-4
• MF: C₈H₁₂N₂O
• MW: 152.193681716919
• CID: 5975300
• PubChem ID: 165967000
• Update Time: 2025-06-10

1-(1-methyl-1H-pyrazol-3-yl)cyclopropylmethanol Chemical and Physical Properties

Names and Identifiers

• 1-(1-methyl-1H-pyrazol-3-yl)cyclopropylmethanol
• [1-(1-methyl-1H-pyrazol-3-yl)cyclopropyl]methanol
• 2228480-48-4
• EN300-1731593

• Inchi： 1S/C8H12N2O/c1-10-5-2-7(9-10)8(6-11)3-4-8/h2,5,11H,3-4,6H2,1H3
• InChI Key： RVLKQPBKVQYOPQ-UHFFFAOYSA-N
• SMILES： OCC1(C2C=CN(C)N=2)CC1

Computed Properties

• Exact Mass: 152.094963011g/mol
• Monoisotopic Mass: 152.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 38Ų

Additional information on 1-(1-methyl-1H-pyrazol-3-yl)cyclopropylmethanol

Introduction to 1-(1-methyl-1H-pyrazol-3-yl)cyclopropylmethanol (CAS No. 2228480-48-4)

1-(1-methyl-1H-pyrazol-3-yl)cyclopropylmethanol, a compound with the chemical identifier CAS No. 2228480-48-4, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic derivatives that have garnered considerable attention due to their potential biological activities and structural diversity. The presence of both pyrazole and cyclopropyl functional groups in its molecular framework imparts unique properties that make it a valuable candidate for further investigation in drug discovery and development.

The molecular structure of 1-(1-methyl-1H-pyrazol-3-yl)cyclopropylmethanol consists of a cyclopropyl ring substituted with a hydroxymethyl group and an adjacent 1-methylpyrazole moiety. This arrangement not only contributes to the compound's distinct chemical profile but also opens up numerous possibilities for interactions with biological targets. The pyrazole ring, known for its versatility in medicinal chemistry, serves as a scaffold for various pharmacophores, while the cyclopropyl group introduces rigidity and can influence the compound's binding affinity and selectivity.

In recent years, there has been growing interest in the development of novel compounds that incorporate both pyrazole and cyclopropyl moieties due to their demonstrated efficacy in modulating various biological pathways. Research has shown that such derivatives can exhibit inhibitory effects on enzymes and receptors involved in inflammatory responses, metabolic disorders, and cancer progression. The compound 1-(1-methyl-1H-pyrazol-3-yl)cyclopropylmethanol is no exception, and its potential therapeutic applications are being actively explored.

One of the most compelling aspects of 1-(1-methyl-1H-pyrazol-3-yl)cyclopropylmethanol is its ability to interact with multiple targets simultaneously. This multitarget engagement can lead to synergistic effects, enhancing the overall therapeutic outcome. For instance, studies have indicated that this compound may possess anti-inflammatory properties by inhibiting key enzymes such as COX-2 and LOX. Additionally, its structural features suggest potential activity against enzymes involved in cancer cell proliferation and survival.

The synthesis of 1-(1-methyl-1H-pyrazol-3-yl)cyclopropylmethanol involves a series of well-established organic reactions that highlight the synthetic versatility of pyrazole derivatives. The introduction of the cyclopropyl group into the molecular structure requires careful consideration of reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including transition metal-catalyzed cross-coupling reactions, have been employed to achieve this transformation efficiently.

Recent advancements in computational chemistry have further facilitated the design and optimization of compounds like 1-(1-methyl-1H-pyrazol-3-yl)cyclopropylmethanol. Molecular modeling techniques allow researchers to predict binding affinities, assess metabolic stability, and identify potential side effects before conducting expensive experimental trials. These computational tools have become indispensable in modern drug discovery pipelines, enabling more targeted and efficient development processes.

The pharmacokinetic properties of 1-(1-methyl-1H-pyrazol-3-yl)cyclopropylmethanol are also under investigation to determine its suitability for clinical applications. Factors such as solubility, bioavailability, and metabolic clearance play crucial roles in determining whether a compound can progress from preclinical studies to clinical trials. Preliminary data suggest that this compound exhibits favorable pharmacokinetic profiles, making it a promising candidate for further development.

One area where 1-(1-methyl-1H-pyrazol-3-yl)cyclopropylmethanol shows particular promise is in the treatment of neurological disorders. The pyrazole moiety has been shown to interact with receptors involved in neurotransmitter signaling, suggesting potential applications in conditions such as Alzheimer's disease and Parkinson's disease. Additionally, the cyclopropyl group may contribute to enhanced blood-brain barrier penetration, improving drug delivery to central nervous system targets.

Another emerging field where this compound holds promise is in antimicrobial therapy. The increasing prevalence of antibiotic-resistant bacteria necessitates the development of novel antimicrobial agents with unique mechanisms of action. The structural features of 1-(1-methyl-1H-pyrazol-3-yl)cyclopropylmethanol may enable it to disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways, providing a new weapon against resistant strains.

In conclusion, 1-(1-methyl-1H-pyrazol-3-yl)cyclopropylmethanol (CAS No. 2228480-48-4) represents a significant advancement in pharmaceutical chemistry with potential applications across multiple therapeutic areas. Its unique molecular structure, combined with its favorable pharmacokinetic properties, makes it an attractive candidate for further investigation. As research continues to uncover new biological activities and synthetic methodologies, compounds like this one are poised to play a crucial role in the next generation of therapeutics.